Cas no 98952-71-7 ((4-Methylbenzyl)cyanamide)

• Product Name: (4-Methylbenzyl)cyanamide
• CAS No: 98952-71-7
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD16767999
• CID: 1991604
• PubChem ID: 51342143
• Update Time: 2025-05-24

(4-Methylbenzyl)cyanamide Chemical and Physical Properties

Names and Identifiers

• Cyanamide, [(4-methylphenyl)methyl]-
• cyanamide, N-[(4-methylphenyl)methyl]-
• LS-04621
• SB75529
• AKOS005174853
• N-(4-Methylbenzyl)cyanamide
• (4-methylphenyl)methylcyanamide
• (4-methylbenzyl)cyanamide
• 98952-71-7
• cyano[(4-methylphenyl)methyl]amine
• MFCD16767999
• ALBB-014572
• (4-Methylbenzyl)cyanamide

• MDL： MFCD16767999
• Inchi： 1S/C9H10N2/c1-8-2-4-9(5-3-8)6-11-7-10/h2-5,11H,6H2,1H3
• InChI Key： AORXOALXSRJQEW-UHFFFAOYSA-N
• SMILES： N(C#N)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 146.084
• Monoisotopic Mass: 146.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8A^2
• XLogP3: 2.3

Additional information on (4-Methylbenzyl)cyanamide

Introduction to Compound CAS No. 98952-71-7: (4-Methylbenzyl)cyanamide

Compound CAS No. 98952-71-7, commonly referred to as (4-Methylbenzyl)cyanamide, is a significant organic compound with a wide range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for use in advanced chemical synthesis.

The molecular structure of (4-Methylbenzyl)cyanamide consists of a benzene ring substituted with a methyl group at the para position, attached to a benzyl group, which is further connected to a cyanamide functional group. This structure endows the compound with both aromatic and amide functionalities, making it versatile for various chemical reactions.

Recent studies have highlighted the role of (4-Methylbenzyl)cyanamide in the synthesis of bioactive molecules. Researchers have explored its use as an intermediate in the development of novel drugs targeting specific biological pathways. For instance, its application in the synthesis of kinase inhibitors has shown promising results in preclinical models.

In the field of materials science, (4-Methylbenzyl)cyanamide has been investigated for its potential in creating advanced polymers and composite materials. Its ability to form hydrogen bonds due to the amide group makes it a valuable component in designing materials with enhanced mechanical and thermal properties.

Furthermore, the compound has been utilized in catalytic processes, where its stability under various reaction conditions makes it an efficient catalyst for organic transformations. Recent advancements in asymmetric catalysis have particularly benefited from its chiral derivatives.

From an environmental perspective, (4-Methylbenzyl)cyanamide has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, the compound can degrade into non-toxic byproducts, making it a sustainable choice for industrial applications.

In conclusion, (4-Methylbenzyl)cyanamide (CAS No. 98952-71-7) is a multifaceted compound with significant potential across diverse industries. Its unique chemical properties and versatility make it a valuable tool for researchers and industry professionals alike.